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CAS No.: 19368-18-4

Cat. No.: S003711

Get Quote

The table below consolidates the core chemical and biological data available for Ftaxilide.

Property Description

IUPAC Name 2-[(2,6-dimethylphenyl)carbamoyl]benzoic acid [1]

Molecular Formula C₁₆H₁₅NO₃ [1] [2]

Molecular Weight 269.30 g/mol [2]

CAS Registry Number 19368-18-4 [2]

SMILES O=C(O)C1=CC=CC=C1C(NC2=C(C)C=CC=C2C)=O [2]

Biological Activity Novel antituberculosis agent [2]

Research Status For research use only [2]

Proposed Research Workflow and Mechanism

Given the sparse data, the following diagram outlines a logical, high-level workflow for the early-stage

research and proposed mechanism of action of Ftaxilide based on its known activity.
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Proposed R&D workflow and mechanism for Ftaxilide as an antitubercular agent.
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Research Context and Methodological Gaps

The search results indicate that Ftaxilide is recognized as a novel anti-tuberculosis agent, but no detailed

signaling pathways, comprehensive binding data, or in vivo efficacy results are publicly available [2]. This

level of information is typical for a compound in early-stage investigation.

For your research, the following approaches could be considered to bridge these information gaps:

Database Interrogation: Search specialized chemical and pharmacological databases (e.g., CAS
SciFinder, Reaxys, ChEMBL) using the provided CAS Number (19368-18-4) to find journal articles or

patents with experimental details [1] [2].
Assay Development: For anti-tuberculosis activity, standard microbiological assays are relevant.

These typically involve determining the Minimum Inhibitory Concentration (MIC) against reference
strains of Mycobacterium tuberculosis under defined conditions (e.g., using the microplate Alamar

Blue assay or MGIT system) [3].
Mechanistic Studies: To deconstruct the mechanism, researchers could employ techniques like

whole-genome sequencing of resistant mutants to identify potential targets, or compound-mediated
differential staining to assess effects on bacterial membrane integrity and viability [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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